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Compound of Interest

Compound Name: Nopyl! acetate

cat. No.: B1679847

An In-depth Technical Guide to the Toxicology and Safety of Nopyl Acetate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the toxicology and safety profile of nopyl
acetate (CAS No. 128-51-8), a fragrance ingredient used in various consumer products. The
information is compiled from safety data sheets, regulatory databases, and scientific literature
to support risk assessment and safe handling practices.

Chemical and Physical Properties

Nopyl acetate is a colorless liquid with a characteristic sweet, woody, and fruity odor.[1] It is
primarily used as a fragrance ingredient in perfumes, cosmetics, soaps, and detergents.[2]

Table 1: Physicochemical Properties of Nopyl Acetate
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Property Value Reference(s)

Molecular Formula C13H2002 [21[3114]

Molecular Weight 208.3 g/mol [21[31[5]

Appearance Colorless liquid [1112][3]

Density 0.979 - 0.987 g/mL at 20°C [2][4]

Boiling Point 234 - 265.35°C [2][6]

Flash Point >95°C (>212°F) 314171
0.0050 mmHg @ 20°C; 1.19

Vapor Pressure [31[7]
Pa @ 25°C

Refractive Index 1.470 - 1.478 at 20°C [2][4]

Log P (Octanol/Water Partition

o 4.30-4.41 [31[7]

Coefficient)

Water Solubility Insoluble [4]

Solubility Soluble in ethanol and oil [2]

Human Health Toxicology

The toxicological profile of nopyl acetate has been evaluated for various endpoints, including
acute toxicity, irritation, sensitization, and genotoxicity.

Acute Toxicity

Nopyl acetate exhibits low acute toxicity via oral and dermal routes of exposure.

Table 2: Acute Toxicity Data for Nopyl Acetate
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Route Species Test Value Reference(s)
Oral Rat LD50 3000 mg/kg [1118119]
Dermal Rabbit LD50 >2000 mg/kg [819]

Data not
Inhalation - - ] [8]

available

Skin and Eye Irritation

Nopyl acetate is classified as a serious eye irritant but is only a mild or slight skin irritant.[8][9]
[10]

» Skin Irritation: The substance was found to be slightly irritating when applied to intact or
abraded rabbit skin for 24 hours under occlusion.[8] However, when tested at 10% in
petrolatum, it produced no irritation in a 48-hour closed patch test on human volunteers.[8]

o Eye Irritation: It is classified under GHS as causing serious eye irritation (H319).[5][10]
Symptoms may include stinging, tearing, redness, swelling, and blurred vision.[8]

Skin Sensitization

Nopyl acetate is classified as a skin sensitizer.[5][10]
e GHS Classification: H317 - May cause an allergic skin reaction.[5][10]

e Human Studies: A maximization test on 25 human volunteers using nopyl acetate at a
concentration of 10% in petrolatum did not produce any sensitization reactions.[8] However,
the European Commission's Scientific Committee on Consumer Safety reports some
evidence of it causing contact allergy in humans.[11]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

o Genotoxicity: No data is available to indicate that nopyl acetate or its components (at
>0.1%) are mutagenic or genotoxic.[8]

o Carcinogenicity: Nopyl acetate is not listed as a carcinogen by IARC, NTP, or OSHA.[8]
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e Reproductive Toxicity: The substance is not expected to cause reproductive or
developmental effects.[8]

Environmental Toxicology

Nopyl acetate is classified as toxic to aquatic life with long-lasting effects (H411).[5][6][10]

Table 3: Ecotoxicity Data for Nopyl Acetate

Organism Test Value Exposure Time Reference(s)
Fish (Danio rerio) LC50 11.44 mg/L 96 h [6]

Aquatic

Invertebrates EC50 11.946 mg/L 48 h [6]

(Daphnia magna)

Algae
(Pseudokirchneri  ErC50 7.11 mg/L 72 h [6]

ella subcapitata)

Microorganisms
(Activated EC50 190 mg/L 3h [6]
sludge)

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of fragrance ingredients
generally follow internationally recognized guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD 420)

The acute oral toxicity of nopyl acetate (LD50: 3000 mg/kg in rats) was likely determined using
a method similar to the OECD 420 Guideline (Acute Oral Toxicity — Fixed Dose Procedure).
This method involves the administration of the test substance to fasted animals in a stepwise
procedure. The starting dose is selected from one of four fixed levels (5, 50, 300, and 2000
mg/kg body weight). The dose for the next animal is adjusted up or down depending on the

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.vigon.com/product/nopyl-acetate/?doc=MSDS/503491_vigon_sds_us_english.pdf&namee=NopylAcetateSDS
https://www.benchchem.com/product/b1679847?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Nopyl-acetate
https://www.chemicalbook.com/msds/1r-nopyl-acetate.pdf
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=11442
https://www.benchchem.com/product/b1679847?utm_src=pdf-body
https://www.chemicalbook.com/msds/1r-nopyl-acetate.pdf
https://www.chemicalbook.com/msds/1r-nopyl-acetate.pdf
https://www.chemicalbook.com/msds/1r-nopyl-acetate.pdf
https://www.chemicalbook.com/msds/1r-nopyl-acetate.pdf
https://www.benchchem.com/product/b1679847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

outcome of the previous animal, allowing for classification of the substance and estimation of
the LD50.

Acute Dermal Irritation (OECD 404)

Skin irritation potential is assessed by applying the test substance to the shaved skin of
experimental animals (typically albino rabbits). Following the OECD 404 guideline, a small
amount of the substance is applied to a skin patch for a fixed period (e.g., 4 hours). The skin is
then observed for signs of erythema (redness) and edema (swelling) at specified intervals (e.g.,
1, 24, 48, and 72 hours) after patch removal. The results for nopyl acetate indicate it is a slight
irritant.[9]

Skin Sensitization - Human Maximization Test

While not a standard OECD guideline for animal testing, the human maximization test is a
rigorous method to assess sensitization potential in humans. As referenced for nopyl acetate,
this test involves an induction phase and a challenge phase. During induction, the substance
(e.g., at 10% in petrolatum) is repeatedly applied to the same skin site, sometimes under
occlusion or with an irritant, to maximize the chance of inducing sensitization. After a rest
period, a challenge patch is applied to a new skin site to determine if an allergic response has
developed. Nopyl acetate was negative in this test at 10%.[8]

Safety and Handling

Standard safe handling procedures should be followed when working with nopyl acetate.

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles, and
appropriate protective clothing to avoid skin and eye contact.[10][12]

» Handling: Handle in a well-ventilated area. Avoid breathing vapors or mist.[6][8] Do not eat,
drink, or smoke when using this product.[1]

o Storage: Store in tightly sealed containers in a cool, dry, and well-ventilated area away from
heat, ignition sources, and direct sunlight.[6][12]

o First Aid:
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o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[8][10]

o Skin: Wash with plenty of water. If skin irritation or rash occurs, get medical advice.[6][8]

o Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or
doctor.[10]

Visualizations: Workflows and Pathways

The following diagrams illustrate a typical workflow for safety assessment and the biological

pathway associated with skin sensitization.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.vigon.com/product/nopyl-acetate/?doc=MSDS/503491_vigon_sds_us_english.pdf&namee=NopylAcetateSDS
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=11442
https://www.chemicalbook.com/msds/1r-nopyl-acetate.pdf
https://www.vigon.com/product/nopyl-acetate/?doc=MSDS/503491_vigon_sds_us_english.pdf&namee=NopylAcetateSDS
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=11442
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

6hase 1: Data Gathering & In Silico Assessmen?

Literature Review &
Existing Data Analysis

Y

Physicochemical
Characterization

\

In Silico Modeling
(e.g., QSAR for toxicity)

Phase 2: In‘>/itro Testing

Genotoxicity Assays
(e.g., Ames Test)

Y

Skin Irritation/Corrosion
(e.g., Reconstructed Human Epidermis)

\

Skin Sensitization
(e.g., DPRA, KeratinoSens™)

J
- . . : A
Phase 3: In V|vo‘;'est|ng (If Necessary)

Acute Toxicity Studies
(Oral, Dermal)

Y

Repeated Dose Toxicity

Y

Skin Sensitization
(e.g., LLNA)
- J

-

Phase 4: Ristssessment

Exposure Assessment

Y

Hazard Characterization
(NOAEL/NESIL determination)

Y

Risk Characterization &
Safe Use Levels

Click to download full resolution via product page

Caption: Generalized workflow for fragrance ingredient safety assessment.
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Caption: Adverse Outcome Pathway (AOP) for Skin Sensitization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Nopyl acetate toxicology and safety information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679847#nopyl-acetate-toxicology-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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